Cas no 29568-11-4 (Benzoic acid, 4-ethenyl-, phenylmethyl ester)

• Product name: Benzoic acid, 4-ethenyl-, phenylmethyl ester
• CAS No: 29568-11-4
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 1442006

Benzoic acid, 4-ethenyl-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethenyl-, phenylmethyl ester

• Inchi： 1S/C16H14O2/c1-2-13-8-10-15(11-9-13)16(17)18-12-14-6-4-3-5-7-14/h2-11H,1,12H2
• InChI Key： XEHGVUBSXASRDK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=C(C=C)C=C1

Computed Properties

• Exact Mass: 238.09942

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 378.3±21.0 °C(Predicted)
• PSA: 26.3